Cas no 85827-97-0 (dimethyl 1,4-dihydro-1,4-epoxyanthracene-2,3-dicarboxylate)

• Product name: dimethyl 1,4-dihydro-1,4-epoxyanthracene-2,3-dicarboxylate
• CAS No: 85827-97-0
• MF: C₁₈H₁₄O₅
• MW: 310.300765514374
• CID: 991082
• PubChem ID: 341502

dimethyl 1,4-dihydro-1,4-epoxyanthracene-2,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• dimethyl 1,4-dihydro-1,4-epoxyanthracene-2,3-dicarboxylate
• SMR001565464
• 85827-97-0
• cid_341502
• NSC373814
• MLS002701874
• BDBM93507
• NSC-373814
• DTXSID30321356
• NCI60_003486
• CHEMBL1736490

• Inchi： InChI=1S/C18H14O5/c1-21-17(19)13-14(18(20)22-2)16-12-8-10-6-4-3-5-9(10)7-11(12)15(13)23-16/h3-8,15-16H,1-2H3
• InChI Key： RRCFMWLKXOAGCC-UHFFFAOYSA-N
• SMILES： COC(=O)C1=C(C2C3=CC4=CC=CC=C4C=C3C1O2)C(=O)OC

Computed Properties

• Exact Mass: 310.08412354g/mol
• Monoisotopic Mass: 310.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8Ų
• XLogP3: 2.2